Cas no 1932285-54-5 (1,2-Azetidinedicarboxylic acid, 3-hydroxy-, 1-(1,1-dimethylethyl) ester, (2S,3R)-)

• Product Name: 1,2-Azetidinedicarboxylic acid, 3-hydroxy-, 1-(1,1-dimethylethyl) ester, (2S,3R)-
• CAS No: 1932285-54-5
• MF: C₉H₁₅NO₅
• MW: 217.219103097916
• CID: 5972572
• Update Time: 2025-10-30

1,2-Azetidinedicarboxylic acid, 3-hydroxy-, 1-(1,1-dimethylethyl) ester, (2S,3R)- Chemical and Physical Properties

Names and Identifiers

• 1,2-Azetidinedicarboxylic acid, 3-hydroxy-, 1-(1,1-dimethylethyl) ester, (2S,3R)-
• (2S, 3R)-3-Hydroxy-azetidine-1,2-dicarboxylic acid 1-tert-butyl ester

• Inchi： 1S/C9H15NO5/c1-9(2,3)15-8(14)10-4-5(11)6(10)7(12)13/h5-6,11H,4H2,1-3H3,(H,12,13)/t5-,6+/m1/s1
• InChI Key： DZQJIHHAEOZFPK-RITPCOANSA-N
• SMILES： N1(C(OC(C)(C)C)=O)C[C@@H](O)[C@H]1C(O)=O

Experimental Properties

• Density: 1.370±0.06 g/cm3(Predicted)
• Boiling Point: 378.0±42.0 °C(Predicted)
• pka: 3.68±0.40(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on 1,2-Azetidinedicarboxylic acid, 3-hydroxy-, 1-(1,1-dimethylethyl) ester, (2S,3R)-

Research Brief on 1,2-Azetidinedicarboxylic acid, 3-hydroxy-, 1-(1,1-dimethylethyl) ester, (2S,3R)- (CAS: 1932285-54-5)

The compound 1,2-Azetidinedicarboxylic acid, 3-hydroxy-, 1-(1,1-dimethylethyl) ester, (2S,3R)- (CAS: 1932285-54-5) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential applications in drug discovery and development. This research brief synthesizes the latest findings on this compound, focusing on its synthesis, biological activity, and therapeutic potential.

Recent studies have highlighted the unique structural features of this azetidine derivative, which make it a promising scaffold for the design of novel bioactive molecules. The stereochemistry at the 2S and 3R positions, along with the tert-butyl ester group, plays a critical role in its interactions with biological targets. Researchers have employed advanced synthetic methodologies, including asymmetric catalysis and chiral pool synthesis, to produce this compound with high enantiomeric purity.

In vitro and in vivo studies have demonstrated that 1,2-Azetidinedicarboxylic acid, 3-hydroxy-, 1-(1,1-dimethylethyl) ester, (2S,3R)- exhibits potent inhibitory activity against several enzymes involved in inflammatory pathways. Notably, it has shown selective inhibition of matrix metalloproteinases (MMPs), which are implicated in various pathological conditions, including cancer metastasis and rheumatoid arthritis. The compound's ability to modulate these enzymes suggests its potential as a lead compound for developing new anti-inflammatory and anti-cancer agents.

Further investigations into the pharmacokinetic properties of this compound have revealed favorable bioavailability and metabolic stability, making it a viable candidate for further preclinical development. Computational modeling studies have also provided insights into the binding modes and interactions of this compound with its target enzymes, facilitating the rational design of derivatives with enhanced potency and selectivity.

In conclusion, 1,2-Azetidinedicarboxylic acid, 3-hydroxy-, 1-(1,1-dimethylethyl) ester, (2S,3R)- (CAS: 1932285-54-5) represents a promising chemical entity with significant therapeutic potential. Ongoing research aims to optimize its pharmacological profile and explore its applications in treating various diseases. This brief underscores the importance of continued investigation into this compound and its derivatives to unlock their full potential in medicinal chemistry.